Cas no 1474-59-5 (Pregn-4-ene-3,20-dione,6a-fluoro-11a-hydroxy- (7CI,8CI))

• Product Name: Pregn-4-ene-3,20-dione,6a-fluoro-11a-hydroxy- (7CI,8CI)
• CAS No: 1474-59-5
• MF: C₂₁H₂₉FO₃
• MW: 348.451570272446
• CID: 232174
• PubChem ID: 254120
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,6a-fluoro-11a-hydroxy- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,6a-fluoro-11a-hydroxy- (7CI,8CI)
• 17-acetyl-6-fluoro-11-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 1474-59-5
• 6-fluoro-11-hydroxypregn-4-ene-3,20-dione
• DTXSID50933117
• NSC77899
• NSC-77899

• Inchi： 1S/C21H29FO3/c1-11(23)14-4-5-15-13-9-17(22)16-8-12(24)6-7-20(16,2)19(13)18(25)10-21(14,15)3/h8,13-15,17-19,25H,4-7,9-10H2,1-3H3/t13-,14+,15-,17-,18+,19+,20-,21+/m0/s1
• InChI Key： WKLSIBAACVYLOP-PXMIYXPUSA-N
• SMILES： F[C@@H]1C2=CC(CC[C@]2(C)[C@H]2[C@@H](C[C@]3(C)[C@@H](C(C)=O)CC[C@H]3[C@@H]2C1)O)=O

Computed Properties

• Exact Mass: 348.21017
• Monoisotopic Mass: 348.21007294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 3.64230